Cas no 1252320-86-7 (N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide
• CAS No: 1252320-86-7
• MF: C₁₄H₁₄N₄O₃S
• MW: 318.350961208344
• CID: 5903365
• PubChem ID: 51096977
• Update Time: 2025-05-30

N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide
• Z908234628
• 1252320-86-7
• N-(cyanomethyl)-N-cyclopropyl-3-methylsulfonylimidazo[1,5-a]pyridine-1-carboxamide
• AKOS034684549
• EN300-26681370

• Inchi： 1S/C14H14N4O3S/c1-22(20,21)14-16-12(11-4-2-3-8-18(11)14)13(19)17(9-7-15)10-5-6-10/h2-4,8,10H,5-6,9H2,1H3
• InChI Key： BITNTYDNAYSTOM-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(=C2C=CC=CN21)C(N(CC#N)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 318.07866149g/mol
• Monoisotopic Mass: 318.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide

Comprehensive Overview of N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide (CAS No. 1252320-86-7)

The compound N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide (CAS No. 1252320-86-7) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the imidazo[1,5-a]pyridine core and methanesulfonyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapies and precision medicine.

One of the most frequently searched questions related to this compound is: "What is the role of N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide in drug discovery?" The answer lies in its ability to modulate specific biological pathways. The imidazo[1,5-a]pyridine scaffold is known for its versatility in binding to various enzyme active sites, while the cyclopropyl and cyanomethyl groups enhance its pharmacokinetic properties. This combination makes it a valuable tool for designing next-generation therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in computational chemistry and high-throughput screening. The compound 1252320-86-7 fits perfectly into this narrative, as its structure allows for precise interactions with target proteins. For instance, the methanesulfonyl group can form hydrogen bonds, while the carboxamide moiety contributes to solubility and bioavailability. These attributes are critical for developing drugs with fewer side effects and higher efficacy.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for treating neurodegenerative diseases. The imidazo[1,5-a]pyridine framework in N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide has shown potential in modulating neurotransmitter receptors, making it a subject of interest for Alzheimer's and Parkinson's research. This aligns with the growing focus on neuroprotective agents and disease-modifying therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 1252320-86-7 involves multi-step reactions, including cyclization and functional group transformations. The cyanomethyl group, for example, is often introduced via nucleophilic substitution, while the cyclopropyl ring is typically formed through cycloaddition reactions. These methods are widely discussed in forums and publications, reflecting the compound's relevance in modern organic synthesis.

Environmental and regulatory considerations are also paramount when discussing 1252320-86-7. The compound's stability and biodegradability are under scrutiny, as the pharmaceutical industry moves toward greener practices. Researchers are investigating its ecotoxicological profile to ensure compliance with global standards like REACH and FDA guidelines. This focus on sustainability resonates with the broader push for green chemistry and eco-friendly drug development.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-3-methanesulfonylimidazo[1,5-a]pyridine-1-carboxamide (CAS No. 1252320-86-7) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a standout candidate for addressing some of the most pressing challenges in healthcare today. Whether it's advancing targeted therapies or contributing to sustainable science, this compound is poised to play a pivotal role in the future of drug discovery.